Introduction: A New Frontier in Non-Opioid Pain Management

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Leconotide*
CAS No.:	*205923-56-4*
Cat. No.:	*B008359*

Get Quote

The landscape of pain management is in urgent need of innovation. For decades, the reliance on opioids for severe and chronic pain has created a public health crisis, driving researchers to explore alternative therapeutic avenues with improved safety and efficacy profiles. Among the most promising candidates are conotoxins, peptides derived from the venom of marine cone snails. **Leconotide** (also known as ω-conotoxin CVID), a synthetic peptide originally isolated from Conus catus, represents a significant advancement in this class of molecules.[1][2]

Leconotide selectively targets the N-type voltage-gated calcium channel (CaV2.2), a critical node in the transmission of pain signals within the nervous system.[2][3] This mechanism offers a distinct advantage over traditional analgesics and even its predecessor, ziconotide, by promising potent pain relief with a potentially wider therapeutic window and a more favorable route of administration.[4][5]

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals embarking on the early-stage in vivo evaluation of **Leconotide**. Moving beyond a simple recitation of protocols, this document delves into the causal logic behind experimental design, offering field-proven insights to ensure the generation of robust, reproducible, and translatable preclinical data. The core objective is to equip research teams

© 2026 BenchChem. All rights reserved.

with the scientific rationale and detailed methodologies required to rigorously assess **Leconotide**'s analgesic potential.

Part 1: The Molecular Basis of **Leconotide** Analgesia


Mechanism of Action: Precision Targeting of Nociceptive Pathways

Understanding the molecular underpinnings of **Leconotide** is fundamental to designing meaningful in vivo studies. The analgesic effect of **Leconotide** is derived from its potent and selective blockade of N-type voltage-gated calcium channels (CaV2.2).[1] These channels are densely expressed on the presynaptic terminals of primary sensory neurons in the dorsal horn of the spinal cord.[6]

Under normal physiological conditions, the arrival of a pain signal (an action potential) at these terminals causes the CaV2.2 channels to open, allowing an influx of calcium ions. This calcium surge is the direct trigger for the fusion of synaptic vesicles with the presynaptic membrane, leading to the release of excitatory neurotransmitters such as glutamate, calcitonin gene-related peptide (CGRP), and substance P into the synapse.[7] These neurotransmitters then activate second-order neurons, propagating the pain signal up to the brain.

Leconotide exerts its analgesic effect by physically binding to the CaV2.2 channel, effectively blocking the pore and preventing this critical calcium influx.[1] This action directly inhibits the release of pro-nociceptive neurotransmitters, dampening the transmission of pain signals at one of the earliest relays in the central nervous system.[1][7]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Leconotide's mechanism of action at the presynaptic terminal.

© 2026 BenchChem. All rights reserved.

Pharmacological Profile & Rationale for In Vivo Testing

Leconotide's unique structure, characterized by a rigid cysteine knot motif, confers high stability and affinity for its target.[1] A key distinction from the first-generation conotoxin analgesic, ziconotide, is **Leconotide**'s greater selectivity for CaV2.2 channels on sensory neurons versus those on sympathetic neurons.[1][4] This enhanced selectivity is hypothesized to reduce the incidence of severe autonomic side effects that have limited the clinical utility of ziconotide.

Crucially, preclinical studies have demonstrated that **Leconotide** is effective when administered intravenously (IV), a significant advantage over the intrathecal (spinal) injection required for ziconotide.[2][5][8] This opens the possibility of broader clinical application.

The primary objectives for early-stage in vivo studies are therefore:

- Establish Proof-of-Concept: Demonstrate a statistically significant analgesic effect in validated animal models of pain.
- Define the Therapeutic Window: Determine the dose range that produces analgesia without causing significant motor or cardiovascular side effects.
- Characterize Efficacy Across Pain States: Evaluate its effectiveness in models of neuropathic, inflammatory, and acute pain.

Part 2: Designing a Robust In Vivo Study Framework

A successful in vivo program for **Leconotide** hinges on a well-designed experimental framework that is both scientifically rigorous and ethically sound. The narrative of the research should flow logically from hypothesis to conclusion, with each step serving as a self-validating component of the whole.

The Three Pillars of Preclinical Pain Research


- Validated Model Selection: The choice of an animal model is the most critical decision. The model must recapitulate key aspects of the human pain condition being targeted. For a broad-spectrum analgesic like **Leconotide**, a multi-model approach is essential.

© 2026 BenchChem. All rights reserved.

- Objective Behavioral Assessment: Pain is a subjective experience. In animals, it must be inferred from quantifiable behaviors. The chosen assays must be sensitive, reproducible, and relevant to the pain state being modeled.

- Integrated Pharmacokinetics/Pharmacodynamics (PK/PD): It is not enough to know if the drug works; one must understand the relationship between its concentration in the body (PK) and the magnitude of the analgesic effect (PD). This relationship informs dosing regimens for future studies.

All animal experiments must be conducted in accordance with guidelines from the Institutional Animal Care and Use Committee (IACUC) to ensure humane treatment and minimize suffering. [9]



Click to download full resolution via product page

Caption: A generalized workflow for an early-stage in vivo analgesic study.

Part 3: Core Methodologies and Experimental Protocols

This section provides detailed, step-by-step protocols for key experiments. The causality behind each step is explained to ensure trustworthiness and reproducibility.

© 2026 BenchChem. All rights reserved.

A. Modeling Neuropathic Pain: The Chronic Constriction Injury (CCI) Model

Rationale: Neuropathic pain, caused by a lesion or disease of the somatosensory system, is a primary target for N-type calcium channel blockers. The CCI model in rats is a widely accepted gold standard that mimics traumatic nerve injury, leading to robust and persistent pain hypersensitivity, including mechanical allodynia.[9][10][11]

Detailed Protocol:

- Animal Preparation: Anesthetize a male Sprague-Dawley or Wistar rat (200-250g) with isoflurane (5% for induction, 2% for maintenance).[10] Confirm proper anesthetic depth by lack of pedal withdrawal reflex. Apply veterinary ophthalmic ointment to the eyes to prevent drying.
- Surgical Site Preparation: Shave the lateral surface of the left thigh. Sterilize the area with alternating scrubs of povidone-iodine and 70% ethanol.[12]
- Sciatic Nerve Exposure: Make a small skin incision parallel to the femur. Using blunt dissection, carefully separate the biceps femoris and gluteus superficialis muscles to expose the common sciatic nerve.[12][13]
- Ligation: Proximal to the nerve's trifurcation, place four loose ligatures (e.g., 4-0 chromic gut) around the sciatic nerve with approximately 1 mm spacing between each.[11][12] The ligatures should be tightened just enough to cause a slight constriction without arresting epineural blood flow.
- Closure: Suture the muscle layer with absorbable sutures (e.g., 5-0 vicryl) and close the skin incision with wound clips or non-absorbable sutures.[13]
- Post-Operative Care: Administer a post-operative analgesic that will not interfere with the study endpoints (consult with the institutional veterinarian). House animals individually or in small groups with easily accessible food and water.[9] Allow a recovery and pain development period of 7-14 days before behavioral testing.[10][14]
- Sham Control: A separate group of animals should undergo the identical surgical procedure, including nerve exposure, but without the placement of ligatures. This group controls for any

© 2026 BenchChem. All rights reserved.

effects of the surgery itself.

B. Modeling Inflammatory and Persistent Pain: The Formalin Test

Rationale: The formalin test is uniquely valuable because it produces a biphasic pain response. Phase I (0-10 min) is an acute, nociceptive phase resulting from direct chemical stimulation of C-fibers. Phase II (20-60 min) is a tonic, inflammatory phase driven by central sensitization in the spinal cord.[15][16] An effective analgesic for persistent pain states, like **Leconotide**, is expected to show strong efficacy in Phase II.

Detailed Protocol:

- Acclimation: Place rats in individual transparent observation chambers for at least 30 minutes to allow them to acclimate to the testing environment.
- Formalin Injection: Gently restrain the rat and inject 50 µL of a 5% formalin solution subcutaneously into the dorsal surface of one hind paw using a 30-gauge needle.[17][18]
- Observation: Immediately return the animal to its chamber and begin recording its behavior for 60-90 minutes. A video recording system is highly recommended to reduce observer bias.[16]
- Behavioral Scoring: The primary behavior to quantify is the total time spent licking, biting, or flinching the injected paw. This is typically done in 5-minute bins.
    - Phase I: Sum the time spent in nociceptive behaviors during the first 10 minutes post-injection.[15]
    - Phase II: Sum the time spent in nociceptive behaviors from approximately 20 to 60 minutes post-injection.[15]
- Drug Administration: **Leconotide** or vehicle should be administered (e.g., intravenously) at a predetermined time before the formalin injection to allow for optimal drug exposure during the test.

C. Behavioral Endpoints: Quantifying Analgesia

© 2026 BenchChem. All rights reserved.

Protocol 1: Assessing Mechanical Allodynia with Von Frey Filaments

Rationale: Mechanical allodynia, the perception of pain from a non-painful stimulus, is a key symptom of neuropathic pain.[19] The Von Frey test quantifies the mechanical withdrawal threshold of the paw and is the gold standard for this measurement in CCI and other nerve injury models.[19][20]

Detailed Protocol:

- Acclimation: Place the animal in an elevated testing chamber with a wire mesh floor and allow it to acclimate for at least 20-30 minutes until exploratory behavior ceases.[10]
- Filament Application: Apply a series of calibrated Von Frey filaments with logarithmically incremental stiffness to the mid-plantar surface of the hind paw, perpendicular to the skin.[19]
- Up-Down Method (Dixon's method):
  - Begin with a mid-range filament (e.g., 2.0 g force). Apply the filament until it just begins to buckle, holding for 2-3 seconds.
  - A positive response is a sharp withdrawal, licking, or flinching of the paw.
  - If there is a positive response, the next filament applied is one step weaker.
  - If there is no response, the next filament applied is one step stronger.[21]
- Threshold Determination: The testing pattern continues until six responses around the 50% withdrawal threshold have been recorded. The pattern of positive and negative responses is then used to calculate the 50% paw withdrawal threshold (PWT) using a validated formula.[10]
- Testing Schedule: Establish a baseline PWT before CCI surgery and/or before drug administration. Post-drug testing should be performed at time points consistent with the expected pharmacokinetics of **Leconotide**.

Protocol 2: Assessing Thermal Hyperalgesia with the Hot Plate Test

© 2026 BenchChem. All rights reserved.

Rationale: The hot plate test assesses the response to a constant, noxious thermal stimulus. It is a supraspinally integrated response, making it particularly useful for evaluating centrally acting analgesics.[22][23][24] It is a valuable tool for measuring thermal hyperalgesia (an increased response to a painful heat stimulus), which can be present in both neuropathic and inflammatory pain models.

Detailed Protocol:

- Apparatus Setup: Set the surface temperature of the hot plate to a constant, non-tissue-damaging temperature (typically 52-55°C).[25]
- Acclimation: Familiarize the animal with the testing room. For the test itself, the animal is placed directly onto the heated surface.
- Measurement: Place the animal on the hot plate within a transparent glass cylinder to keep it on the heated surface. Immediately start a timer.[22]
- Endpoint: Observe the animal for nocifensive behaviors, typically paw licking, shaking, or jumping. The time from placement on the plate to the first definitive response is the Paw Withdrawal Latency (PWL).[22][25]
- Cut-off Time: To prevent tissue damage, a maximum cut-off time (e.g., 30-45 seconds) must be established. If the animal does not respond by this time, it is immediately removed, and the latency is recorded as the cut-off time.[25]
- Testing Schedule: As with the Von Frey test, establish a baseline PWL before drug administration and test at relevant time points post-dose.

Part 4: Data Analysis, Interpretation, and Presentation

Quantitative Analysis & Data Presentation

Raw data from behavioral tests must be processed into meaningful metrics. For dose-response studies, data is often normalized and presented as the Percent Maximum Possible Effect (%MPE), which provides a standardized way to compare efficacy.

© 2026 BenchChem. All rights reserved.

%MPE Calculation: %MPE = [(Post-drug Latency/Threshold – Baseline Latency/Threshold) / (Cut-off – Baseline Latency/Threshold)] x 100

Below are example data tables summarizing the expected outcomes of **Leconotide** in the described models.

Table 1: Effect of Intravenous **Leconotide** on Mechanical Allodynia in the Rat CCI Model

Treatment Group	Dose (mg/kg, IV)	Baseline PWT (g)	Post-Dose PWT (g)	% Reversal of Allodynia
Vehicle	-	2.1 ± 0.3	2.5 ± 0.4	3.1%
Leconotide	0.5	2.3 ± 0.2	5.8 ± 0.7	27.3%
Leconotide	1.0	2.2 ± 0.4	9.7 ± 1.1	58.9%
Leconotide	2.0	2.4 ± 0.3	13.5 ± 0.9***	86.7%
Gabapentin (Control)	30 (IP)	2.2 ± 0.2	11.2 ± 1.0	69.8%
Data are presented as Mean ± SEM. PWT = Paw Withdrawal Threshold. % Reversal is calculated relative to pre-injury thresholds (~15g). *p<0.05, **p<0.01, **p<0.001 vs. Vehicle.				

Table 2: Effect of Intravenous **Leconotide** in the Rat Formalin Test

© 2026 BenchChem. All rights reserved.

Treatment Group	Dose (mg/kg, IV)	Phase I Licking Time (s)	Phase II Licking Time (s)	% Inhibition (Phase II)
Vehicle	-	65.2 ± 8.1	155.4 ± 12.3	-
Leconotide	0.5	58.9 ± 7.5	110.1 ± 10.5	29.1%
Leconotide	1.0	55.1 ± 6.9	62.7 ± 9.8**	59.7%
Leconotide	2.0	51.6 ± 8.3	28.3 ± 7.1	81.8%
Morphine (Control)	5 (IP)	25.3 ± 5.4	15.8 ± 4.9***	89.8%
Data are presented as Mean ± SEM. *p<0.05, **p<0.01, **p<0.001 vs. Vehicle.				

Interpretation: Weaving a Scientific Narrative

The data from these models, when integrated, tell a compelling story about **Leconotide**'s analgesic profile.

- Efficacy in the CCI Model: A dose-dependent increase in PWT demonstrates that **Leconotide** effectively reverses mechanical allodynia, a hallmark of neuropathic pain.[4][5] This directly supports its mechanism of action in pathological nerve states.

- Efficacy in the Formalin Test: Minimal effect in Phase I but strong, dose-dependent inhibition in Phase II would be a critical finding.[26] It would suggest that **Leconotide** is most effective not against acute nociception, but against the mechanisms of central sensitization that underlie persistent and chronic inflammatory pain. This aligns perfectly with its role in modulating synaptic transmission in the dorsal horn.

© 2026 BenchChem. All rights reserved.

Part 5: Advancing **Leconotide** Development: Next Steps

Positive results from these core studies provide the foundation for the next phase of preclinical development.

- Comprehensive Side-Effect Profile: The therapeutic window must be rigorously defined. This involves conducting parallel studies to assess motor coordination (e.g., rotarod test), cardiovascular parameters (blood pressure and heart rate), and general behavior to identify the maximum tolerated dose.[27] The goal is to demonstrate a clear separation between the effective analgesic dose and any dose that causes side effects.

- Exploring Combination Therapy: Chronic pain is often multifactorial. Studies have already suggested that **Leconotide** can act synergistically with other classes of analgesics, such as opioids (morphine) or potassium channel modulators (flupirtine).[5][27] Investigating these combinations in vivo can reveal pathways to enhanced efficacy with potentially lower doses of each compound, further improving the safety profile.

- Translational Considerations: The ultimate goal is clinical success. The robust preclinical data package generated through these studies—demonstrating efficacy in multiple relevant pain models, a favorable route of administration, and a clear therapeutic window—is essential for justifying the transition to human clinical trials.[8]

References

- Wang, F., et al. (n.d.). In Vitro and in Vivo Assays for the Discovery of Analgesic Drugs Targeting TRP Channels. SpringerLink. Retrieved from [Link]

- Gong, K., et al. (2014). Pain Assessment Using the Rat and Mouse Formalin Tests. Bio-protocol. Retrieved from [Link]

- Kumar, P., & Sharma, D. K. (2021). N-type calcium channel blockers: a new approach towards the treatment of chronic neuropathic pain. Open Exploration Publishing. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- (2010). N-type Calcium Channel Blocker for Pain Treatment. Pain Medicine, 11(2), 179-180. Oxford Academic. Retrieved from [Link]
- Deuis, J. R., et al. (2017). Methods Used to Evaluate Pain Behaviors in Rodents. Frontiers in Molecular Neuroscience, 10. PMC. Retrieved from [Link]
- Snutch, T. P. (2005). Targeting chronic and neuropathic pain: the N-type calcium channel comes of age. Neurotherapeutics, 2(4), 662-670. PubMed. Retrieved from [Link]
- Vidal-Torres, A., et al. (2013). Unilateral hot plate test: a simple and sensitive method for detecting central and peripheral hyperalgesia in mice. Journal of Neuroscience Methods, 215(2), 209-216. PubMed. Retrieved from [Link]
- Ronzoni, R., et al. (2012). Evolving Therapeutic Indications for N-Type Calcium Channel Blockers: From Chronic Pain to Alcohol Abuse. Future Medicinal Chemistry, 4(13), 1691-1704. Taylor & Francis Online. Retrieved from [Link]
- Tang, Y., et al. (2023). A state-dependent N-type calcium channel blocker demonstrates robust preclinical pain relief. Journal of Clinical Investigation. Retrieved from [Link]
- (n.d.). Hot plate test. Wikipedia. Retrieved from [Link]
- (n.d.). Chronic Constriction Injury (CCI) Model. Charles River Laboratories. Retrieved from [Link]
- Ferrier, J., et al. (2016). Assessment of Mechanical Allodynia in Rats Using the Electronic Von Frey Test. Bio-protocol. Retrieved from [Link]
- (n.d.). **Leconotide**. Wikipedia. Retrieved from [Link]
- (n.d.). Chronic Constriction Injury (CCI) of the Sciatic Nerve in Rats. Charles River. Retrieved from [Link]
- (n.d.). Melior Discovery in vivo models of Pain, Anesthesia and Algesia. Melior Discovery. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Brunelle, G., & Verbeeck, R. K. (1998). Evaluation of the formalin test to assess the analgesic activity of diflunisal in the rat. Journal of Pharmaceutical and Biomedical Analysis, 17(4-5), 739-746. PubMed. Retrieved from [Link]
- Singh, A. (2017). Hot plate analgesiometer. Slideshare. Retrieved from [Link]
- (n.d.). In vivo analgesic activity: Significance and symbolism. Number Analytics. Retrieved from [Link]
- Brunelle, G., & Verbeeck, R. K. (1998). Evaluation of the formalin test to assess the analgesic activity of diflunisal in the rat. ScienceDirect. Retrieved from [Link]
- Di Cesare Mannelli, L., et al. (2014). Mechanical Allodynia Assessment in a Murine Neuropathic Pain Model. Bio-protocol. Retrieved from [Link]
- (n.d.). Rodent Hot Plate Pain Assay. ConductScience. Retrieved from [Link]
- (n.d.). Formalin-Induced Nociceptive Pain Model. Charles River Laboratories. Retrieved from [Link]
- (n.d.). Analgesia Hot Plat Test. SlidePlayer. Retrieved from [Link]
- (n.d.). Chronic Constriction Injury (CCI)-induced Neuropathic Pain Model. Aragen Life Sciences. Retrieved from [Link]
- (n.d.). Neuropathic Pain | Chronic Constriction Injury (CCI) Model. MD Biosciences. Retrieved from [Link]
- (n.d.). Formalin-Induced Pain Model. Melior Discovery. Retrieved from [Link]
- Kolosov, A., et al. (2010). CNSB004 (**Leconotide**) causes antihyperalgesia without side effects when given intravenously: a comparison with ziconotide in a rat model of diabetic neuropathic pain. Pain Medicine, 11(2), 262-273. PubMed. Retrieved from [Link]
- Kolosov, A., et al. (2011). Intravenous Injection of **Leconotide**, an Omega Conotoxin: Synergistic Antihyperalgesic Effects With Morphine in a Rat Model of Bone Cancer Pain. Pain Medicine, 12(6), 923-941. PubMed. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- G. J. Bennett. (2011). Chronic Constriction of the Sciatic Nerve and Pain Hypersensitivity Testing in Rats. JoVE. Retrieved from [Link]
- (n.d.). Does anybody now what is the best method to measure mechanic allodynia with von Frey filaments?. ResearchGate. Retrieved from [Link]
- (n.d.). Ziconotide. Wikipedia. Retrieved from [Link]
- Kolosov, A., et al. (2011). Intravenous Injection of **Leconotide**, an Omega Conotoxin: Synergistic Antihyperalgesic Effects with Morphine in a Rat Model of Bone Cancer Pain. ResearchGate. Retrieved from [Link]
- Kolosov, A., et al. (2010). CNSB004 (**Leconotide**) Causes Antihyperalgesia Without Side Effects When Given Intravenously: A Comparison with Ziconotide in a Rat Model of Diabetic Neuropathic Pain. ResearchGate. Retrieved from [Link]
- Kim, Y., et al. (2023). Discovery of a Novel Multitarget Analgesic Through an In Vivo-Guided Approach. MDPI. Retrieved from [Link]
- Muhammad, N. (2014). In-Vivo Models for Management of Pain. Scirp.org. Retrieved from [Link]
- Kolosov, A., et al. (2011). Intravenous Injection of **Leconotide**, an Omega Conotoxin: Synergistic Antihyperalgesic Effects with Morphine in a Rat Model of Bone Cancer Pain. Oxford Academic. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. benchchem.com [benchchem.com]
- 2. Leconotide - Wikipedia [en.wikipedia.org]

- 3. N-type calcium channel blockers: a new approach towards the treatment of chronic neuropathic pain [explorationpub.com]
- 4. academic.oup.com [academic.oup.com]
- 5. CNSB004 (Leconotide) causes antihyperalgesia without side effects when given intravenously: a comparison with ziconotide in a rat model of diabetic neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Targeting chronic and neuropathic pain: the N-type calcium channel comes of age - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Ziconotide - Wikipedia [en.wikipedia.org]
- 8. academic.oup.com [academic.oup.com]
- 9. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
- 10. Mechanical Allodynia Assessment in a Murine Neuropathic Pain Model - PMC [pmc.ncbi.nlm.nih.gov]
- 11. aragen.com [aragen.com]
- 12. Video: Chronic Constriction of the Sciatic Nerve and Pain Hypersensitivity Testing in Rats [jove.com]
- 13. criver.com [criver.com]
- 14. mdbneuro.com [mdbneuro.com]
- 15. bio-protocol.org [bio-protocol.org]
- 16. criver.com [criver.com]
- 17. Evaluation of the formalin test to assess the analgesic activity of diflunisal in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. farm.ucl.ac.be [farm.ucl.ac.be]
- 19. Methods Used to Evaluate Pain Behaviors in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
- 20. bio-protocol.org [bio-protocol.org]
- 21. researchgate.net [researchgate.net]
- 22. Hot plate test - Wikipedia [en.wikipedia.org]
- 23. Hot plate analgesiometer | PPTX [slideshare.net]
- 24. In-Vivo Models for Management of Pain [scirp.org]
- 25. maze.conductscience.com [maze.conductscience.com]

© 2026 BenchChem. All rights reserved.

- 26. mdpi.com [mdpi.com]
- 27. Intravenous injection of leconotide, an omega conotoxin: synergistic antihyperalgesic effects with morphine in a rat model of bone cancer pain - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Introduction: A New Frontier in Non-Opioid Pain Management]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b008359/docs#introduction-a-new-frontier-in-non-opioid-pain-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

© 2026 BenchChem. All rights reserved.